Cas no 845866-61-7 (2-ethyl-2,5-diazabicyclo[2.2.1]heptane)

• Product Name: 2-ethyl-2,5-diazabicyclo[2.2.1]heptane
• CAS No: 845866-61-7
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD24491117
• CID: 716365
• PubChem ID: 2760901
• Update Time: 2025-04-19

2-ethyl-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane,2-ethyl-
• (1S,4S)-(+)-2-ETHYL-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE DIHYDROCHLORIDE
• (1S,4S)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane
• 2-Ethyl-2,5-diazabicyclo[2.2.1]heptane
• SCHEMBL2554865
• SB11251
• AS-51947
• CS-0047655
• 845866-61-7
• SB11316
• FT-0691660
• SY321085
• VIB86661
• SB11318
• AKOS025146812
• DB-016262
• 2-ethyl-2,5-diazabicyclo[2.2.1]heptane

• MDL： MFCD24491117
• Inchi： 1S/C7H14N2/c1-2-9-5-6-3-7(9)4-8-6/h6-8H,2-5H2,1H3
• InChI Key： JHJSEBFGEBLLQN-UHFFFAOYSA-N
• SMILES： N1(CC)CC2CC1CN2

Computed Properties

• Exact Mass: 354.10100
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 89.87000
• LogP: 1.58570